Cas no 401-49-0 ( )

• Product Name: &nbsp
• CAS No: 401-49-0
• MF: C₅H₅F₃
• MW: 122.088412046432
• CID: 883696
• PubChem ID: 272689
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1,1,2-trifluoropenta-1,4-diene
• 1,1,2-trifluoro-1,4-pentadiene
• 1,1,2-trifluoro-penta-1,4-diene
• 1,1,2-trifluoropentane-1,4-diene
• 1,1,2-Trifluor-penta-1,4-dien
• 1,1,2-Trifluor-pentadien-1,4
• AC1L6S53
• AC1Q4HKS
• AG-K-67083
• AR-1B3992
• CTK4I2527
• KST-1B3990
• NSC117342
•  

• Inchi： 1S/C5H5F3/c1-2-3-4(6)5(7)8/h2H,1,3H2
• InChI Key： QWSXJTYKCBAUTM-UHFFFAOYSA-N
• SMILES： F/C(=C(/F)\F)/CC=C

Computed Properties

• Exact Mass: 122.03435
• Monoisotopic Mass: 122.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.055
• Boiling Point: 49.7°C at 760 mmHg
• Refractive Index: 1.354
• PSA: 0
• LogP: 2.64010

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Vinyl halides Vinyl fluorides